N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(5-thiophen-2-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H19N5OS/c21-14(16-9-8-12-5-2-1-3-6-12)11-20-18-15(17-19-20)13-7-4-10-22-13/h4-5,7,10H,1-3,6,8-9,11H2,(H,16,21)
• InChI Key: NFFIZWWYHJZXGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CN2N=C(N=N2)C3=CC=CS3
• Molecular Formula: C15H19N5OS
• Molecular Weight: 317.4 g/mol

Description

N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has been widely studied for its potential use in scientific research. It is a tetrazole derivative that has shown promising results in various experiments, making it a popular choice for researchers.

Mechanism of Action

The mechanism of action of N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is not yet fully understood. However, it is believed to work by interacting with specific molecular targets in the body, such as enzymes and receptors. By doing so, it may be able to modulate certain biological processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been found to have anti-inflammatory properties, which may make it useful in the treatment of certain conditions. It has also been shown to have antioxidant properties, which could potentially be beneficial in protecting against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide in lab experiments is its versatility. It can be used in a variety of research applications, and its potential therapeutic benefits make it an attractive option for researchers. However, one of the main limitations is that the exact mechanism of action is not yet fully understood, which can make it difficult to interpret results and design experiments.

Future Directions

There are many potential future directions for research involving N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide. Some possible areas of focus include further elucidating the compound's mechanism of action, exploring its potential therapeutic uses in more detail, and investigating its potential as a diagnostic tool. Additionally, there may be opportunities to develop new derivatives or analogs of the compound that could have even greater potential for use in scientific research.

Synthesis Methods

The synthesis of N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide involves a series of chemical reactions. The process typically involves the use of various reagents and solvents, and it requires careful monitoring to ensure the desired product is obtained. The exact synthesis method may vary depending on the specific research application.

Scientific Research Applications

N-(2-cyclohex-1-en-1-ylethyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has been used in a variety of scientific research applications. Some of the most notable include its use as a potential treatment for certain medical conditions, such as cancer and hypertension. It has also been studied for its potential use as a diagnostic tool, as well as its ability to modulate certain biological processes.